2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(3-fluorophenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H7ClFNO2/c13-11-5-9(12(16)17)10(6-15-11)7-2-1-3-8(14)4-7/h1-6H,(H,16,17)
• InChI Key: GYUOPWPJRNIBPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C12H7ClFNO2
• DSSTOX Substance ID: DTXSID20673336
• Molecular Weight: 251.64 g/mol
• CAS RN: 1214350-33-0

Description

2-Chloro-5-(3-fluorophenyl)isonicotinic acid (CFI) is a synthetic organic compound that has been the subject of much scientific research. CFI is an important reagent in organic synthesis and has been used in a variety of biochemical and physiological experiments.

Scientific Research Applications

2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% has been used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals, in the study of enzyme inhibition, in the development of new catalysts, and in the study of drug metabolism. It has also been used in the study of DNA and RNA structure and function, in the development of new drugs, and in the study of the effects of environmental pollutants on biological systems.

Mechanism of Action

2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% has been shown to inhibit the activity of enzymes such as acetylcholinesterase, cyclooxygenase, and lipoxygenase. It has also been shown to inhibit the activity of tyrosine kinase, which is involved in signal transduction. In addition, 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% has been shown to interfere with the activity of topoisomerases, which are enzymes involved in DNA replication and transcription.
Biochemical and Physiological Effects
2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, such as acetylcholinesterase, cyclooxygenase, and lipoxygenase. It has also been shown to have anti-inflammatory, anti-cancer, and anti-oxidant effects. In addition, 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% has been shown to have an effect on the regulation of gene expression, as well as an effect on the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% in laboratory experiments is its high purity and low cost. It is also relatively easy to synthesize and is stable in a variety of conditions. However, 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% can be toxic at high concentrations, and its effects on biological systems are not fully understood. In addition, 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% can be difficult to work with due to its low solubility in aqueous solutions.

Future Directions

2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% has a wide range of potential future applications. For example, it could be used in the development of new drugs, in the study of the effects of environmental pollutants on biological systems, or in the study of the regulation of gene expression. In addition, 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% could be used in the development of new catalysts, in the study of enzyme inhibition, or in the study of DNA and RNA structure and function. Finally, 2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% could also be used in the development of new methods for the synthesis of pharmaceuticals.

Synthesis Methods

2-Chloro-5-(3-fluorophenyl)isonicotinic acid, 95% can be synthesized from either the condensation of 2-chloro-4-nitrophenol and 3-fluorobenzoic acid, or from the reaction of 2-chloro-4-nitrophenol and 3-fluorobenzaldehyde. The condensation synthesis method is usually preferred due to its higher yield, and it can be done in the presence of an acid catalyst. The reaction of 2-chloro-4-nitrophenol and 3-fluorobenzaldehyde involves a base-catalyzed aldol condensation, and it yields a higher purity product.